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Compound of Interest

Compound Name: A-967079

Cat. No.: B605065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the stability and recommended

storage conditions for A-967079, a potent and selective TRPA1 receptor antagonist. Adherence

to these guidelines is crucial for ensuring the integrity and activity of the compound in research

and development applications.

Introduction
A-967079, with the chemical name (1E,3E)-1-(4-Fluorophenyl)-2-methyl-1-penten-3-one oxime,

is a valuable tool for studying the role of the TRPA1 ion channel in various physiological and

pathological processes.[1][2] Its efficacy and reproducibility in experimental settings are directly

dependent on its stability. This document outlines the known stability profile of A-967079 in

both solid and solution states and provides detailed protocols for its handling and storage, as

well as for assessing its stability.
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Property Value Reference

Chemical Formula C₁₂H₁₄FNO [3]

Molecular Weight 207.24 g/mol [3]

Appearance
White to off-white or tan

crystalline solid
[4]

Purity ≥98% (HPLC) [3][5]

Stability and Storage Conditions
Proper storage is essential to prevent the degradation of A-967079. The following tables

summarize the recommended storage conditions and known stability data.

Solid-State Stability
A-967079 is stable as a solid when stored under appropriate conditions.

Storage Temperature Recommended Duration Notes

-20°C ≥ 3 years
Recommended for long-term

storage.[6]

+4°C Up to 12 months
Suitable for short-term storage.

[3]

Solution Stability
The stability of A-967079 in solution is dependent on the solvent, storage temperature, and

duration.

Organic Solvents:
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Solvent Concentration
Storage
Temperature

Recommended
Duration

DMSO Up to 100 mM -80°C ≤ 1 year

-20°C ≤ 1 month

Ethanol Up to 100 mM -80°C ≤ 6 months

-20°C ≤ 1 month

Aqueous Solutions:

A-967079 has limited solubility in aqueous buffers. It is recommended to first dissolve the

compound in an organic solvent like DMSO and then dilute it with the aqueous buffer of choice.

[4] Aqueous solutions are not recommended for storage for more than one day.[4]

Biological Matrices (Plasma):

A study on the stability of A-967079 in rabbit plasma provided the following insights[1]:

Condition Temperature Stability

Benchtop Room Temperature

Stable for up to 10 hours.

Degradation was observed

beyond this time.

Freeze-Thaw -80°C to RT Stable for at least 3 cycles.

Short-term 4°C Stable for up to 10 days.

Long-term -30°C or -80°C Stable for at least 30 days.

Autosampler 15°C Stable for at least 24 hours.

Signaling Pathway of TRPA1 Inhibition by A-967079
A-967079 is a selective antagonist of the Transient Receptor Potential Ankyrin 1 (TRPA1) ion

channel.[5][7] TRPA1 is a non-selective cation channel primarily expressed on sensory neurons

and is activated by a wide range of noxious stimuli, including environmental irritants,
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inflammatory mediators, and changes in temperature.[8] Activation of TRPA1 leads to an influx

of cations, primarily Ca²⁺ and Na⁺, resulting in neuronal depolarization and the sensation of

pain, itch, and neurogenic inflammation.[9] A-967079 exerts its effect by blocking the TRPA1

channel, thereby preventing ion influx and subsequent neuronal activation.[7][10]
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TRPA1 signaling and inhibition by A-967079.
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Experimental Protocols
The following protocols provide detailed methodologies for preparing solutions of A-967079
and for conducting stability studies.

Protocol for Preparation of Stock Solutions
Materials:

A-967079 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Allow the vial of solid A-967079 to equilibrate to room temperature before opening to prevent

condensation.

Weigh the desired amount of A-967079 in a sterile tube.

Add the appropriate volume of DMSO or ethanol to achieve the desired stock concentration

(e.g., for a 10 mM stock solution, add 482.53 µL of DMSO to 10 mg of A-967079).

Vortex the solution until the solid is completely dissolved. Gentle warming or sonication may

be used to aid dissolution.[6]

Aliquot the stock solution into smaller volumes in sterile tubes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C as recommended in section 3.2.

Protocol for Forced Degradation Study
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This protocol outlines a general procedure for a forced degradation study to assess the intrinsic

stability of A-967079 under various stress conditions, as recommended by ICH guidelines.[11]

[12][13][14][15]

Objective: To identify potential degradation products and degradation pathways for A-967079.

Materials:

A-967079

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Hydrogen peroxide (H₂O₂)

Methanol or Acetonitrile (HPLC grade)

Water (HPLC grade)

pH meter

Temperature-controlled oven

Photostability chamber

HPLC system with a UV detector

Procedure:

Preparation of Test Solutions: Prepare a stock solution of A-967079 in a suitable solvent

(e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

Acid Hydrolysis:

To an aliquot of the stock solution, add an equal volume of 0.1 M HCl.

Incubate the solution at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2,

4, 8, 24 hours).
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At each time point, withdraw a sample, neutralize it with an equivalent amount of 0.1 M

NaOH, and dilute with mobile phase for HPLC analysis.

Base Hydrolysis:

To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH.

Incubate the solution at a controlled temperature (e.g., 60°C) for a defined period.

At each time point, withdraw a sample, neutralize it with an equivalent amount of 0.1 M

HCl, and dilute with mobile phase for HPLC analysis.

Oxidative Degradation:

To an aliquot of the stock solution, add an equal volume of 3% H₂O₂.

Keep the solution at room temperature for a defined period.

At each time point, withdraw a sample and dilute with mobile phase for HPLC analysis.

Thermal Degradation (Solid State):

Place a known amount of solid A-967079 in a temperature-controlled oven (e.g., 70°C).

At defined time points, withdraw samples, dissolve in a suitable solvent, and analyze by

HPLC.

Photostability:

Expose a solution of A-967079 and a sample of solid A-967079 to light providing an

overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet

energy of not less than 200 watt-hours/square meter.

A control sample should be protected from light.

At the end of the exposure, analyze the samples by HPLC.

HPLC Analysis:
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Analyze all samples using a validated stability-indicating HPLC method. A reverse-phase

C18 column with a mobile phase of acetonitrile and water (with a modifier like formic acid

or ammonium acetate) and UV detection is a common starting point. A previously

published method utilized a polymeric reversed-phase column with a mobile phase of

0.1% ammonium formate in water and acetonitrile.[1][16]

Monitor for the appearance of new peaks (degradation products) and a decrease in the

peak area of A-967079.
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Workflow for a forced degradation study.

Summary and Recommendations
Long-term storage of solid A-967079 is recommended at -20°C.

Stock solutions in DMSO or ethanol should be stored at -80°C for optimal stability.

Aqueous solutions of A-967079 are not stable and should be prepared fresh for each

experiment.

Avoid repeated freeze-thaw cycles of stock solutions by preparing aliquots.

When conducting experiments in biological matrices, be mindful of the limited benchtop

stability at room temperature.

For comprehensive stability assessment, a forced degradation study as outlined in the

protocol is recommended.

By following these guidelines, researchers can ensure the quality and reliability of their

experimental results when using A-967079.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Analysis of TRPA1 antagonist, A-967079, in plasma using high-performance liquid
chromatography tandem mass-spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

2. A-967079 - Wikipedia [en.wikipedia.org]

3. A-967079, TRPA1 receptor antagonist (CAS 1170613-55-4) | Abcam [abcam.com]

4. caymanchem.com [caymanchem.com]

5. A 967079 | TRPA1 | Tocris Bioscience [tocris.com]

6. A-967079 | TRP/TRPV Channel | TargetMol [targetmol.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b605065?utm_src=pdf-body
https://www.benchchem.com/product/b605065?utm_src=pdf-body
https://www.benchchem.com/product/b605065?utm_src=pdf-body
https://www.benchchem.com/product/b605065?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7192962/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7192962/
https://en.wikipedia.org/wiki/A-967079
https://www.abcam.com/en-us/products/biochemicals/a-967079-trpa1-receptor-antagonist-ab144580
https://www.caymanchem.com/product/15207/a-967079
https://www.tocris.com/products/a-967079_4716
https://www.targetmol.com/compound/a-967079
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Selective blockade of TRPA1 channel attenuates pathological pain without altering
noxious cold sensation or body temperature regulation - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Activation characteristics of transient receptor potential ankyrin 1 and its role in
nociception - PMC [pmc.ncbi.nlm.nih.gov]

9. Effects of TRPA1 activation and inhibition on TRPA1 and CGRP expression in dorsal root
ganglion neurons - PMC [pmc.ncbi.nlm.nih.gov]

10. Molecular Basis Determining Inhibition/Activation of Nociceptive Receptor TRPA1
Protein: A SINGLE AMINO ACID DICTATES SPECIES-SPECIFIC ACTIONS OF THE MOST
POTENT MAMMALIAN TRPA1 ANTAGONIST - PMC [pmc.ncbi.nlm.nih.gov]

11. resolvemass.ca [resolvemass.ca]

12. resolvemass.ca [resolvemass.ca]

13. ijcrt.org [ijcrt.org]

14. Development of forced degradation and stability indicating studies of drugs—A review -
PMC [pmc.ncbi.nlm.nih.gov]

15. ECV: pharmind - Beitrag How to conduct successful forced degradation studies – Scope
and regulatory requirements [ecv.de]

16. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for A-967079: Stability
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605065#a-967079-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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